2-(4-Chloro-1-methyl-1H-pyrazol-5-yl)acetic acid

• IUPAC Name: 2-(4-chloro-2-methylpyrazol-3-yl)acetic acid
• InChI: InChI=1S/C6H7ClN2O2/c1-9-5(2-6(10)11)4(7)3-8-9/h3H,2H2,1H3,(H,10,11)
• InChI Key: KEKJAYNFSZXSDC-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)Cl)CC(=O)O
• Molecular Formula: C6H7ClN2O2
• DSSTOX Substance ID: DTXSID301254875
• Molecular Weight: 174.58 g/mol
• CAS RN: 1310379-36-2

Description

The compound “2-(4-Chloro-1-methyl-1H-pyrazol-5-yl)acetic acid” belongs to the class of pyrazole-bearing compounds. These compounds are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities.

Synthesis Analysis

Pyrazole derivatives can be synthesized using various methods. For instance, a silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane as a “CNN” building block to terminal alkynes can provide pyrazoles. Another method involves one-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride, which readily form pyrazoline intermediates under mild conditions.

Molecular Structure Analysis

The molecular structure of pyrazole derivatives can be verified by employing elemental microanalysis, FTIR, and 1H NMR techniques.

Chemical Reactions Analysis

Pyrazole derivatives can undergo various chemical reactions. For instance, they can react with acetic acid to form the corresponding 5-aryl-4-iodopyrazoles. They can also react with electron-deficient N-arylhydrazones and nitroolefins to allow a regioselective synthesis of 1,3,5-tri- and 1,3,4,5-tetrasubstituted pyrazoles.

Physical And Chemical Properties Analysis

Pyrazoles are heterocyclic chemical compounds with a natural or synthetic origin. Their nitrogen-based hetero-aromatic ring structure represented a remarkable scaffold for the synthesis and development of many new promising drugs.

Mechanism of Action

Target of Action

It’s known that pyrazole-bearing compounds, which include this compound, have diverse pharmacological effects, including potent antileishmanial and antimalarial activities . These compounds have been evaluated against Leishmania aethiopica clinical isolate and Plasmodium berghei infected mice .

Mode of Action

This compound has a desirable fitting pattern in the LmPTR1 pocket (active site), characterized by lower binding free energy . This suggests that the compound may interact with its targets in a similar manner, leading to changes in their function.

Biochemical Pathways

Given the antileishmanial and antimalarial activities of similar compounds, it can be inferred that the compound may interfere with the life cycle of theLeishmania and Plasmodium parasites, thereby affecting their survival and proliferation .

Result of Action

Similar compounds have shown significant inhibitory activity againstLeishmania and Plasmodium parasites . This suggests that the compound may have similar effects, leading to the suppression of these parasites.

Safety and Hazards

While specific safety and hazard information for “2-(4-Chloro-1-methyl-1H-pyrazol-5-yl)acetic acid” is not available, it is generally recommended to avoid long-term or frequent contact with such compounds and to avoid inhaling their dust or solution.